(11beta,20R)-11,17,20,21-Tetrahydroxypregna-1,4-dien-3-one
(11beta,20R)-11,17,20,21-Tetrahydroxypregna-1,4-dien-3-one
Brand Name:
Vulcanchem
CAS No.:
15847-24-2
VCID:
VC0136144
InChI:
InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-18,22,24-26H,3-4,6,8,10-11H2,1-2H3/t14-,15-,16-,17+,18+,19-,20-,21-/m0/s1
SMILES:
CC12CC(C3C(C1CCC2(C(CO)O)O)CCC4=CC(=O)C=CC34C)O
Molecular Formula:
C21H30O5
Molecular Weight:
362.5 g/mol
(11beta,20R)-11,17,20,21-Tetrahydroxypregna-1,4-dien-3-one
CAS No.: 15847-24-2
Reference Standards
VCID: VC0136144
Molecular Formula: C21H30O5
Molecular Weight: 362.5 g/mol
| CAS No. | 15847-24-2 |
|---|---|
| Product Name | (11beta,20R)-11,17,20,21-Tetrahydroxypregna-1,4-dien-3-one |
| Molecular Formula | C21H30O5 |
| Molecular Weight | 362.5 g/mol |
| IUPAC Name | (8S,9S,10R,11S,13S,14S,17R)-17-[(1R)-1,2-dihydroxyethyl]-11,17-dihydroxy-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-18,22,24-26H,3-4,6,8,10-11H2,1-2H3/t14-,15-,16-,17+,18+,19-,20-,21-/m0/s1 |
| Standard InChIKey | LCOVYWIXMAJCDS-LCGKLAOVSA-N |
| Isomeric SMILES | C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CC[C@@]2([C@@H](CO)O)O)CCC4=CC(=O)C=C[C@]34C)O |
| SMILES | CC12CC(C3C(C1CCC2(C(CO)O)O)CCC4=CC(=O)C=CC34C)O |
| Canonical SMILES | CC12CC(C3C(C1CCC2(C(CO)O)O)CCC4=CC(=O)C=CC34C)O |
| Synonyms | 20(R)-Dihydroprednisolone; 11β,17,20(R),21-Tetrahydroxy-1,4-pregnadien-3-one; Pregna-1,4-dien-11β,17α,20(R),21-tetrol-3-one; 11β,17,20β,21-Tetrahydroxypregna-1,4-dien-3-one; 20α-Dihydroprednisolone; 20β-Hydroxyprednisolone |
| PubChem Compound | 13962390 |
| Last Modified | Nov 11 2021 |
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